Cas no 1888968-32-8 (3-Oxo-1-(thian-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Oxo-1-(thian-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1888968-32-8
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5789791
• PubChem ID: 115028795
• Update Time: 2023-12-26

3-Oxo-1-(thian-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(thian-3-yl)cyclobutane-1-carboxylic acid
• EN300-1728745
• 1888968-32-8
• 3-Oxo-1-(thian-3-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H14O3S/c11-8-4-10(5-8,9(12)13)7-2-1-3-14-6-7/h7H,1-6H2,(H,12,13)
• InChI Key： ODCIZVAQPZEZPM-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.7Ų